![molecular formula C13H24N2O B7505000 2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone](/img/structure/B7505000.png)
2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pharmacology. The compound is a ketone derivative of cyclopentylamine and piperidine and has a molecular weight of 217.34 g/mol.
Mechanism of Action
The mechanism of action of 2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone involves the inhibition of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. Acetylcholine is a neurotransmitter that plays a crucial role in cognitive function, and its deficiency is associated with Alzheimer's disease. By inhibiting acetylcholinesterase, 2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone can help to improve cognitive function in patients with Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone are primarily related to its activity as an acetylcholinesterase inhibitor. The compound has been found to increase the levels of acetylcholine in the brain, which can improve cognitive function. However, the compound has also been found to have some adverse effects, including gastrointestinal disturbances and cardiovascular effects.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone in lab experiments include its activity as an acetylcholinesterase inhibitor and its potential applications in the treatment of Alzheimer's disease. However, the compound also has some limitations, including its adverse effects and the need for further research to determine its safety and efficacy.
Future Directions
There are several future directions for research on 2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone. One potential direction is to investigate the compound's activity as a treatment for other neurological disorders, such as Parkinson's disease. Another potential direction is to develop new derivatives of the compound that have improved safety and efficacy profiles. Additionally, further research is needed to determine the optimal dosage and administration of the compound for therapeutic use.
Synthesis Methods
The synthesis of 2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone involves the reaction of cyclopentylamine and piperidine with ethyl chloroacetate followed by reduction of the resulting ethyl 2-cyclopentyl-2-oxoethylamine. The reduction is carried out using hydrogen gas and a palladium catalyst to yield 2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone.
Scientific Research Applications
2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone has been extensively studied for its potential applications in the field of pharmacology. The compound has been found to exhibit significant activity as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This activity makes 2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone a potential candidate for the treatment of Alzheimer's disease, as the inhibition of acetylcholinesterase can help to increase the levels of acetylcholine in the brain.
properties
IUPAC Name |
2-[cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O/c1-14(12-7-3-4-8-12)11-13(16)15-9-5-2-6-10-15/h12H,2-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBADTRMRGFQJRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)N1CCCCC1)C2CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.